Cas no 18853-95-7 (Phosphorothioic acid,O,O-dimethyl O-(5-methyl-3-isoxazolyl) ester)

• Product Name: Phosphorothioic acid,O,O-dimethyl O-(5-methyl-3-isoxazolyl) ester
• CAS No: 18853-95-7
• MF: C₆H₁₀NO₄PS
• MW: 223.186661243439
• CID: 188503
• PubChem ID: 205850
• Update Time: 2025-04-19

Phosphorothioic acid,O,O-dimethyl O-(5-methyl-3-isoxazolyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O,O-dimethyl O-(5-methyl-3-isoxazolyl) ester
• dimethoxy-(5-methyloxazol-3-yl)oxy-sulfanylidene-phosphorane
• BRN 1213968
• O,O-dimethyl O-(5-methyl-1,2-oxazol-3-yl) phosphorothioate
• O,O-Dimethyl O-(5-methyl-3-isoxazolyl) phosphorothioate
• dimethoxy-[(5-methyl-1,2-oxazol-3-yl)oxy]-sulfanylidene-lambda5-phosphane
• DTXSID60940352
• 18853-95-7
• Phosphorothioic acid, O,O-dimethyl O-(5-methyl-3-isoxazolyl) ester

• Inchi： 1S/C6H10NO4PS/c1-5-4-6(7-10-5)11-12(13,8-2)9-3/h4H,1-3H3
• InChI Key： SYNNQIQTIKNLGT-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC1C=C(C)ON=1

Computed Properties

• Exact Mass: 223.0069
• Monoisotopic Mass: 223.006815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8
• XLogP3: 2.2

Experimental Properties

• Density: 1.336
• Boiling Point: 279.4°Cat760mmHg
• Flash Point: 122.8°C
• Refractive Index: 1.515
• PSA: 53.72
• LogP: 2.52970